ethyl 4-[(3,5-dinitro-4-pyridinyl)amino]benzoate

• IUPAC Name: ethyl 4-[(3,5-dinitropyridin-4-yl)amino]benzoate
• InChI: InChI=1S/C14H12N4O6/c1-2-24-14(19)9-3-5-10(6-4-9)16-13-11(17(20)21)7-15-8-12(13)18(22)23/h3-8H,2H2,1H3,(H,15,16)
• InChI Key: QHWXNYQNODHYNL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC2=C(C=NC=C2[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C14H12N4O6
• Molecular Weight: 332.27 g/mol

Description

Ethyl 4-[(3,5-dinitro-4-pyridinyl)amino]benzoate, also known as DNAB, is a synthetic compound that has gained interest in scientific research due to its potential as a biological probe and therapeutic agent. DNAB has been found to exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. In

Mechanism of Action

The mechanism of action of ethyl 4-[(3,5-dinitro-4-pyridinyl)amino]benzoate is not fully understood, but studies have suggested that it may act through multiple pathways. ethyl 4-[(3,5-dinitro-4-pyridinyl)amino]benzoate has been found to inhibit the activity of various enzymes and proteins that are involved in cancer cell growth and inflammation. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Further research is needed to fully elucidate the mechanism of action of ethyl 4-[(3,5-dinitro-4-pyridinyl)amino]benzoate.
Biochemical and Physiological Effects
ethyl 4-[(3,5-dinitro-4-pyridinyl)amino]benzoate has been found to exhibit a range of biochemical and physiological effects. Studies have shown that ethyl 4-[(3,5-dinitro-4-pyridinyl)amino]benzoate can inhibit the activity of various enzymes and proteins that are involved in cancer cell growth and inflammation. ethyl 4-[(3,5-dinitro-4-pyridinyl)amino]benzoate has also been found to induce apoptosis, or programmed cell death, in cancer cells. Additionally, ethyl 4-[(3,5-dinitro-4-pyridinyl)amino]benzoate has been shown to have anti-microbial properties, making it a potential treatment for infectious diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl 4-[(3,5-dinitro-4-pyridinyl)amino]benzoate in lab experiments is its high purity and stability. ethyl 4-[(3,5-dinitro-4-pyridinyl)amino]benzoate can be synthesized in large quantities with high yields, making it a suitable compound for scientific research. However, one limitation of using ethyl 4-[(3,5-dinitro-4-pyridinyl)amino]benzoate in lab experiments is its potential toxicity. Further research is needed to determine the safe dosage and concentration of ethyl 4-[(3,5-dinitro-4-pyridinyl)amino]benzoate for use in lab experiments.

Future Directions

There are several future directions for research on ethyl 4-[(3,5-dinitro-4-pyridinyl)amino]benzoate. One area of interest is the development of ethyl 4-[(3,5-dinitro-4-pyridinyl)amino]benzoate-based therapeutics for the treatment of cancer and inflammatory diseases. Further research is also needed to fully elucidate the mechanism of action of ethyl 4-[(3,5-dinitro-4-pyridinyl)amino]benzoate and to determine its potential toxicity. Additionally, the synthesis method for ethyl 4-[(3,5-dinitro-4-pyridinyl)amino]benzoate can be optimized to improve yields and purity, making it a more cost-effective compound for scientific research. Finally, ethyl 4-[(3,5-dinitro-4-pyridinyl)amino]benzoate can be further investigated for its potential as a biological probe for the study of various biological processes.

Synthesis Methods

Ethyl 4-[(3,5-dinitro-4-pyridinyl)amino]benzoate can be synthesized through a multi-step process that involves the reaction between 3,5-dinitropyridine and ethyl 4-aminobenzoate in the presence of a catalyst. The resulting intermediate is then reduced using a reducing agent to obtain the final product, ethyl 4-[(3,5-dinitro-4-pyridinyl)amino]benzoate. The synthesis method for ethyl 4-[(3,5-dinitro-4-pyridinyl)amino]benzoate has been optimized to ensure high yields and purity, making it a suitable compound for scientific research.

Scientific Research Applications

Ethyl 4-[(3,5-dinitro-4-pyridinyl)amino]benzoate has been investigated for its potential as a biological probe and therapeutic agent in various scientific research areas. One of the most promising applications of ethyl 4-[(3,5-dinitro-4-pyridinyl)amino]benzoate is in the field of cancer research. Studies have shown that ethyl 4-[(3,5-dinitro-4-pyridinyl)amino]benzoate can inhibit the growth and proliferation of cancer cells, making it a potential anti-cancer agent. ethyl 4-[(3,5-dinitro-4-pyridinyl)amino]benzoate has also been found to exhibit anti-inflammatory and anti-microbial properties, making it a promising compound for the treatment of inflammatory and infectious diseases.